Cas no 152554-88-6 ((1-benzoselenophen-2-yl)trimethylsilane)

• Product Name: (1-benzoselenophen-2-yl)trimethylsilane
• CAS No: 152554-88-6
• MF: C₁₁H₁₄SeSi
• MW: 253.274363040924
• MDL: MFCD32678735
• CID: 2778996
• PubChem ID: 10444972
• Update Time: 2025-11-01

(1-benzoselenophen-2-yl)trimethylsilane Chemical and Physical Properties

Names and Identifiers

• Silane, benzo[b]selenophene-2-yltrimethyl-
• 1-benzoselenophen-2-yl(trimethyl)silane
• 2-(Trimethylsilyl)benzo[b]selenophene
• (1-benzoselenophen-2-yl)trimethylsilane

• MDL： MFCD32678735
• Inchi： 1S/C11H14SeSi/c1-13(2,3)11-8-9-6-4-5-7-10(9)12-11/h4-8H,1-3H3
• InChI Key： JBMVHYYUPUSFGP-UHFFFAOYSA-N
• SMILES： [Se]1C2C=CC=CC=2C=C1[Si](C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Topological Polar Surface Area: 0

Additional information on (1-benzoselenophen-2-yl)trimethylsilane

Recent Advances in the Study of (1-benzoselenophen-2-yl)trimethylsilane (CAS: 152554-88-6) and Its Applications in Chemical Biology and Medicine

In recent years, the compound (1-benzoselenophen-2-yl)trimethylsilane (CAS: 152554-88-6) has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and emerging applications in drug discovery and development.

The synthesis of (1-benzoselenophen-2-yl)trimethylsilane has been optimized through various methodologies, with recent studies highlighting the use of palladium-catalyzed cross-coupling reactions as an efficient approach. These synthetic routes not only improve yield and purity but also enable the introduction of diverse functional groups, thereby expanding the compound's utility in medicinal chemistry. Researchers have particularly emphasized the role of selenium in enhancing the compound's reactivity and biological activity, making it a promising candidate for further investigation.

From a biological perspective, (1-benzoselenophen-2-yl)trimethylsilane has demonstrated notable antioxidant and anti-inflammatory properties. In vitro studies have shown that this compound can effectively scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines, suggesting its potential in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, preliminary in vivo experiments have corroborated these findings, with the compound exhibiting low toxicity and favorable pharmacokinetic profiles.

Recent advancements in drug discovery have also explored the incorporation of (1-benzoselenophen-2-yl)trimethylsilane into larger pharmacophores to enhance its therapeutic efficacy. For instance, hybrid molecules combining this compound with known bioactive scaffolds have shown improved target specificity and potency against cancer cell lines. These developments underscore the versatility of (1-benzoselenophen-2-yl)trimethylsilane as a building block in the design of novel therapeutic agents.

In conclusion, the ongoing research on (1-benzoselenophen-2-yl)trimethylsilane (CAS: 152554-88-6) highlights its significant potential in chemical biology and medicine. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in clinical settings. The compound's unique attributes and promising biological activities position it as a valuable asset in the pursuit of innovative therapeutic solutions.